Cas no 1011-10-5 (4,7(3H,6H)-Pteridinedione,2-amino-5,8-dihydro-)
1011-10-5 structure
Product Name:4,7(3H,6H)-Pteridinedione,2-amino-5,8-dihydro-
CAS No:1011-10-5
MF:C6H7N5O2
MW:181.152079820633
CID:117358
PubChem ID:135590517
Update Time:2025-04-18
4,7(3H,6H)-Pteridinedione,2-amino-5,8-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 4,7(3H,6H)-Pteridinedione,2-amino-5,8-dihydro-
- 2-amino-1,5,6,8-tetrahydropteridine-4,7-dione
- 2-AMINO-5,8-DIHYDROPTERIDINE-4,7(3H,6H)-DIONE
- 4,7(3H,6H)-Pteridinedione,2-amino-5,8-dihydro-(7CI,8CI,9CI)
- 2-amino-5,8-dihydro-3H,6H-pteridine-4,7-dione
- 7.8-Dihydro-isoxanthopterin
- AG-D-07458
- CTK3J9548
- 1011-10-5
- 2-AMINO-3,5,6,8-TETRAHYDROPTERIDINE-4,7-DIONE
- DTXSID60618544
- 2-Amino-5,8-dihydropteridine-4,7(1H,6H)-dione
-
- Inchi: 1S/C6H7N5O2/c7-6-10-4-3(5(13)11-6)8-1-2(12)9-4/h8H,1H2,(H4,7,9,10,11,12,13)
- InChI Key: JOCAZCZIQTXMHW-UHFFFAOYSA-N
- SMILES: O=C1CNC2C(NC(N)=NC=2N1)=O
Computed Properties
- Exact Mass: 181.06011
- Monoisotopic Mass: 181.05997448g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.9
- Topological Polar Surface Area: 109Ų
Experimental Properties
- PSA: 108.61
- LogP: -0.71840
4,7(3H,6H)-Pteridinedione,2-amino-5,8-dihydro- Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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